methyl 4-amino-2-fluoro-6-methylbenzoate
Overview
Description
Methyl 4-amino-2-fluoro-6-methylbenzoate (MFAFM) is a synthetic organic compound that has a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 209.2 g/mol and a melting point of 90-95 °C. MFAFM is a versatile reagent used in a variety of organic synthesis reactions, and its applications in the fields of biochemistry and physiology are steadily growing.
Scientific Research Applications
Methyl 4-amino-2-fluoro-6-methylbenzoate is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis reactions, such as the synthesis of aryl halides, aryl amides, and aryl sulfonamides. It is also used as a catalyst in the synthesis of organic compounds, such as the synthesis of alcohols and amines. Additionally, methyl 4-amino-2-fluoro-6-methylbenzoate is used as a ligand in the synthesis of transition metal complexes.
Mechanism of Action
The mechanism of action of Methyl 4-amino-2-fluoro-6-methylbenzoate is not well understood. However, it is believed that the compound acts as a nucleophile in organic synthesis reactions, meaning that it can act as a reactant to form new bonds with other molecules. Additionally, methyl 4-amino-2-fluoro-6-methylbenzoate has been shown to act as a catalyst in certain reactions, increasing the rate at which products are formed.
Biochemical and Physiological Effects
Methyl 4-amino-2-fluoro-6-methylbenzoate has been shown to have some biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-oxidant properties. Additionally, it has been shown to have some anti-cancer effects in cell culture studies. However, the exact mechanism of action of methyl 4-amino-2-fluoro-6-methylbenzoate in these studies is not yet known.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-2-fluoro-6-methylbenzoate has several advantages and limitations for lab experiments. One advantage is that it is a relatively inexpensive reagent that is readily available. Additionally, it is a versatile reagent that can be used in a variety of organic synthesis reactions. However, it is important to note that methyl 4-amino-2-fluoro-6-methylbenzoate is a strong acid and should be handled with caution. Additionally, it can be toxic in high concentrations and should be used in a well-ventilated area.
Future Directions
There are a number of potential future directions for research involving Methyl 4-amino-2-fluoro-6-methylbenzoate. One potential area of research is to further investigate its biochemical and physiological effects, as well as its mechanism of action. Additionally, research could be done to explore its potential applications in drug development and other medical treatments. Finally, research could be done to explore its potential applications in materials science and other industrial processes.
Synthesis Methods
Methyl 4-amino-2-fluoro-6-methylbenzoate can be synthesized using a variety of methods. The most common method is the reaction of 4-amino-2-fluorobenzoic acid with methanol in the presence of a strong acid such as hydrochloric acid or sulfuric acid. This reaction produces the desired product in high yields. Other methods of synthesis include the reaction of 4-amino-2-fluorobenzoic acid with methyl iodide, methyl bromide, or methyl chloride in the presence of a strong acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-2-fluoro-6-methylbenzoate involves the reaction of 4-nitro-2-fluoro-6-methylbenzoic acid with methylamine, followed by reduction of the nitro group to an amino group and esterification with methanol.", "Starting Materials": [ "4-nitro-2-fluoro-6-methylbenzoic acid", "methylamine", "methanol", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: 4-nitro-2-fluoro-6-methylbenzoic acid is reacted with excess methylamine in the presence of sodium hydroxide to form methyl 4-amino-2-fluoro-6-methylbenzoate.", "Step 2: The nitro group in the product from step 1 is reduced to an amino group using sodium borohydride in methanol.", "Step 3: The resulting amine is then esterified with methanol in the presence of hydrochloric acid to form the final product, methyl 4-amino-2-fluoro-6-methylbenzoate.", "Step 4: The product is isolated by extraction with diethyl ether and purified by recrystallization." ] } | |
CAS RN |
1427386-31-9 |
Product Name |
methyl 4-amino-2-fluoro-6-methylbenzoate |
Molecular Formula |
C9H10FNO2 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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